Cas no 1112439-75-4 (N-[(2-ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide)

• Product Name: N-[(2-ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide
• CAS No: 1112439-75-4
• MF: C₂₄H₂₅N₅O₂
• MW: 415.487604856491
• CID: 6151543
• PubChem ID: 49663139
• Update Time: 2025-06-10

N-[(2-ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide
• VU0623382-1
• CHEMBL4579649
• N-(4-bromo-3-methylphenyl)-N'-[2-(1-propyl-1H-pyrrolo[2,3-b]pyridin-3-yl)ethyl]urea
• N-(2-ethoxybenzyl)-3-(6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide
• F3406-5495
• AKOS005054413
• 1112439-75-4

• Inchi： 1S/C24H25N5O2/c1-3-31-21-7-5-4-6-19(21)16-25-24(30)15-14-23-27-26-22-13-12-20(28-29(22)23)18-10-8-17(2)9-11-18/h4-13H,3,14-16H2,1-2H3,(H,25,30)
• InChI Key： SGOPNNCWDONEGP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CNC(CCC1=NN=C2C=CC(C3C=CC(C)=CC=3)=NN12)=O

Computed Properties

• Exact Mass: 415.20082506g/mol
• Monoisotopic Mass: 415.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-[(2-ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide

N-[(2-Ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide: A Comprehensive Overview

N-[(2-Ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide, with the CAS number 1112439-75-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate molecular structure and potential applications in drug development. The molecule consists of a propanamide backbone substituted with a triazolopyridazine moiety and an ethoxyphenyl group, which contributes to its unique chemical properties.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of similar compounds, which has facilitated further exploration of their biological activities. Researchers have demonstrated that this compound exhibits promising antimicrobial and anti-inflammatory properties, making it a candidate for therapeutic applications.

In terms of structural analysis, the molecule's triazolopyridazine ring system is particularly interesting due to its aromaticity and potential for hydrogen bonding. These characteristics enhance the compound's stability and bioavailability. Furthermore, the presence of the ethoxyphenyl group introduces additional electronic effects that can modulate the compound's interaction with biological targets.

Recent studies have focused on optimizing the pharmacokinetic profiles of this compound. By modifying substituents on the triazolopyridazine ring or altering the ethoxyphenyl group, researchers have been able to improve the compound's solubility and metabolic stability. These modifications are critical for translating laboratory findings into clinically viable drugs.

The application of computational chemistry tools has also played a pivotal role in understanding this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with various protein targets, providing insights into its mechanism of action. Such studies are essential for guiding future experimental work and refining drug design strategies.

In conclusion, N-[(2-Ethoxyphenyl)methyl]-3-[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propanamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological properties position it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds great potential for contributing to the development of novel therapeutic agents.